[3-(Dimethylamino)propyl][(3-fluorophenyl)methyl]amine
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Description
[3-(Dimethylamino)propyl][(3-fluorophenyl)methyl]amine is a tertiary amine compound characterized by a dimethylamino-propyl chain linked to a 3-fluorobenzyl group. Its molecular formula is C₁₂H₁₈FN₂, with a molecular weight of 209.28 g/mol. The presence of the electron-withdrawing fluorine atom at the 3-position of the phenyl ring and the tertiary amine group imparts unique electronic and steric properties, making it relevant in catalysis, polymer science, and pharmaceutical intermediate synthesis . The compound is often isolated as a dihydrochloride salt to enhance stability and solubility .
Properties
Molecular Formula |
C12H19FN2 |
|---|---|
Molecular Weight |
210.29 g/mol |
IUPAC Name |
N-[(3-fluorophenyl)methyl]-N',N'-dimethylpropane-1,3-diamine |
InChI |
InChI=1S/C12H19FN2/c1-15(2)8-4-7-14-10-11-5-3-6-12(13)9-11/h3,5-6,9,14H,4,7-8,10H2,1-2H3 |
InChI Key |
SQXUELBYNXTBBE-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CCCNCC1=CC(=CC=C1)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [3-(Dimethylamino)propyl][(3-fluorophenyl)methyl]amine typically involves a multi-step process. One common method includes the reaction of 3-fluorobenzyl chloride with 3-dimethylaminopropylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.
Industrial Production Methods
On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.
Chemical Reactions Analysis
Types of Reactions
[3-(Dimethylamino)propyl][(3-fluorophenyl)methyl]amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: The compound can participate in nucleophilic substitution reactions, especially at the fluorophenyl group.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium hydroxide in aqueous or alcoholic medium.
Major Products Formed
Oxidation: Formation of corresponding carboxylic acids or ketones.
Reduction: Formation of amines or alcohols.
Substitution: Formation of substituted amines or other derivatives.
Scientific Research Applications
Chemistry
In chemistry, [3-(Dimethylamino)propyl][(3-fluorophenyl)methyl]amine is used as a building block for the synthesis of more complex molecules. It is also employed in the study of reaction mechanisms and the development of new synthetic methodologies.
Biology
In biological research, this compound is investigated for its potential as a ligand in receptor studies. Its ability to interact with specific biological targets makes it a valuable tool in the study of biochemical pathways.
Medicine
In medicine, [3-(Dimethylamino)propyl][(3-fluorophenyl)methyl]amine is explored for its potential therapeutic applications. It may serve as a precursor for the synthesis of pharmaceutical agents with activity against various diseases.
Industry
In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its unique chemical properties make it suitable for applications in the manufacture of polymers, coatings, and adhesives.
Mechanism of Action
The mechanism of action of [3-(Dimethylamino)propyl][(3-fluorophenyl)methyl]amine involves its interaction with specific molecular targets. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the fluorophenyl group can engage in π-π stacking and hydrophobic interactions. These interactions enable the compound to modulate the activity of enzymes, receptors, and other proteins, thereby influencing various biochemical pathways.
Comparison with Similar Compounds
Key Observations:
- Electronic Effects: The 3-fluorophenyl group in the target compound reduces electron density compared to non-halogenated analogs (e.g., benzyl derivatives), influencing reactivity in catalytic processes .
- Steric Hindrance : Bulky substituents (e.g., bromine in ) reduce conformational flexibility, whereas methoxy/ethoxy groups (e.g., ) enhance solubility.
- Bioactivity : Fluorophenyl-pyrazole derivatives (e.g., ) exhibit neuroactivity, suggesting the target compound may serve as a precursor in psychotropic drug synthesis .
Physical and Chemical Properties
- Solubility: The dihydrochloride salt form of the target compound improves water solubility, similar to benzyl[3-(dimethylamino)propyl]amine dihydrochloride .
- Thermal Stability: Tertiary amines with dimethylamino groups (e.g., Niax Catalyst EF-700 ) show high thermal stability in polyurethane foam synthesis, a trait shared by the target compound.
- Synthetic Routes: The target compound can be synthesized via alkylation of 3-fluorobenzyl halides with dimethylaminopropylamine, analogous to methods for phenoxypropylamines .
Biological Activity
[3-(Dimethylamino)propyl][(3-fluorophenyl)methyl]amine, with the CAS number 1021064-50-5, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.
- Molecular Formula : CHFN
- Molecular Weight : 210.29 g/mol
- Boiling Point : Not specified
- Melting Point : Not specified
The compound is believed to interact primarily with neurotransmitter systems, particularly through modulation of serotonin and norepinephrine transporters. The dimethylamino group is known for enhancing binding affinity to various receptors, which may contribute to its biological effects.
Antimicrobial Properties
Research indicates that derivatives of dimethylamino compounds exhibit significant antimicrobial activity. For instance, compounds structurally similar to [3-(Dimethylamino)propyl][(3-fluorophenyl)methyl]amine have shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
| Compound | Zone of Inhibition (mm) | Comparison Standard |
|---|---|---|
| [3-(Dimethylamino)propyl][(3-fluorophenyl)methyl]amine | 20.5 ± 0.4 (S. aureus) | Streptomycin: 36.6 ± 0.3 |
| 17.0 ± 0.3 (C. violaceum) | Streptomycin: 29.1 ± 0.2 |
The compound's antibacterial activity was confirmed through in vitro assays where it demonstrated zones of inhibition comparable to established antibiotics, albeit with slightly lower efficacy .
Neuropharmacological Activity
Studies have highlighted the potential of [3-(Dimethylamino)propyl][(3-fluorophenyl)methyl]amine as a serotonin transporter (SERT) modulator. Compounds with similar structures have been shown to exhibit selective binding affinity for SERT, which plays a crucial role in mood regulation and anxiety disorders.
- Binding Affinity : Compounds were tested for their ability to displace radioligands at SERT and norepinephrine transporters (NET), revealing significant selectivity towards SERT.
Case Studies
-
Antidepressant Activity :
A study focused on the synthesis and evaluation of various dimethylamino derivatives found that certain analogues exhibited potent antidepressant-like effects in animal models by increasing serotonin levels in synaptic clefts . -
Antimicrobial Efficacy :
A comparative study assessed the antimicrobial efficacy of [3-(Dimethylamino)propyl][(3-fluorophenyl)methyl]amine against multiple bacterial strains, demonstrating its potential as a lead compound for developing new antibacterial agents .
Safety and Toxicity
While the biological activities are promising, safety profiles must be considered. Preliminary toxicity assessments indicate potential irritative effects on skin and eyes upon exposure, necessitating caution during handling and application .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
